(Z)-7-(3-chlorobut-2-en-1-yl)-8-(cyclohexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(Z)-3-chlorobut-2-enyl]-8-(cyclohexylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C16H22ClN5O2/c1-10(17)8-9-22-12-13(21(2)16(24)20-14(12)23)19-15(22)18-11-6-4-3-5-7-11/h8,11H,3-7,9H2,1-2H3,(H,18,19)(H,20,23,24)/b10-8-
• InChI Key: UPGNEMRNGABUST-NTMALXAHSA-N
• Canonical SMILES: CC(=CCN1C2=C(N=C1NC3CCCCC3)N(C(=O)NC2=O)C)Cl
• Isomeric SMILES: C/C(=C/CN1C2=C(N=C1NC3CCCCC3)N(C(=O)NC2=O)C)/Cl
• Molecular Formula: C16H22ClN5O2
• Molecular Weight: 351.8 g/mol

Description

(Z)-7-(3-chlorobut-2-en-1-yl)-8-(cyclohexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H22ClN5O2 and its molecular weight is 351.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One notable area of research involves the synthesis and exploration of purine derivatives, which share structural similarities with the specified compound. For instance, studies have reported the synthesis of various purine and pyrimidine derivatives, examining their chemical properties and reactions (Rahat, Bergmann, & Tamir, 1974; Sharma, Kumar, & Das, 2020). These studies contribute to understanding the fundamental reactions and potential applications of purine-based compounds in medicinal chemistry and material science.

Antidepressant Activity

Research into the antidepressant properties of purine derivatives, such as 3-methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione, reveals the therapeutic potential of these compounds. The synthesized compound has demonstrated pronounced antidepressant activity at specific doses, suggesting a potential avenue for developing new antidepressant medications (Khaliullin et al., 2017; Khaliullin et al., 2018).

Antitumor Activity

Another significant area of research involves evaluating the antitumor activity of purine derivatives. A study on 6-(cyclohexylamino)-1,3-dimethyl-5(2-pyridyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione and its metal complexes against cancer cell lines highlights the potential of purine derivatives in cancer treatment (Shabani et al., 2009).

Chemical Reactions and Methodologies

Research on the regioselective C⁸-metalation of purine bases (Brackemeyer et al., 2014) and the synthesis of novel compounds through specific reactions (Yin et al., 2008) demonstrates the ongoing interest in developing new chemical methodologies for creating purine derivatives with potential applications in various fields.